Cas no 1073353-81-7 (4-Methoxy-2-nitrophenylboronic Acid Pinacol Ester)

• Product Name: 4-Methoxy-2-nitrophenylboronic Acid Pinacol Ester
• CAS No: 1073353-81-7
• MF: C₁₃H₁₈BNO₅
• MW: 279.096724033356
• MDL: MFCD10699701
• CID: 841588
• PubChem ID: 46738785
• Update Time: 2025-11-01

4-Methoxy-2-nitrophenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxy-2-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 4-Methoxy-2-nitrophenylboronic acid, pinacol ester
• A-4810
• SCHEMBL14797229
• XH0360
• 1073353-81-7
• KVPUEHWNHSWGSJ-UHFFFAOYSA-N
• AKOS022173315
• E85088
• MFCD10699701
• 4-Methoxy-2-nitrophenylboronic acid pinacol ester
• DTXSID90674436
• BS-23259
• CS-0176624
• DB-349443
• YSB35381
• J-001810
• 4-Methoxy-2-nitrophenylboronic Acid Pinacol Ester

• MDL： MFCD10699701
• Inchi： 1S/C13H18BNO5/c1-12(2)13(3,4)20-14(19-12)10-7-6-9(18-5)8-11(10)15(16)17/h6-8H,1-5H3
• InChI Key： KVPUEHWNHSWGSJ-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2[N+](=O)[O-])OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 279.12800
• Monoisotopic Mass: 279.1278028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.5Ų

Experimental Properties

• PSA: 73.51000
• LogP: 2.42580

Additional information on 4-Methoxy-2-nitrophenylboronic Acid Pinacol Ester

Recent Advances in the Application of 4-Methoxy-2-nitrophenylboronic Acid Pinacol Ester (CAS: 1073353-81-7) in Chemical Biology and Pharmaceutical Research

4-Methoxy-2-nitrophenylboronic Acid Pinacol Ester (CAS: 1073353-81-7) has emerged as a critical reagent in chemical biology and pharmaceutical research due to its unique properties as a boronic acid derivative. This compound, characterized by its pinacol ester moiety and methoxy-nitrophenyl structure, has found applications in various domains, including Suzuki-Miyaura cross-coupling reactions, proteasome inhibition studies, and targeted drug delivery systems. Recent studies have highlighted its role in the development of novel therapeutics and diagnostic tools, making it a compound of significant interest in the field.

One of the most notable applications of 4-Methoxy-2-nitrophenylboronic Acid Pinacol Ester is in the field of targeted cancer therapy. Researchers have leveraged its boronic acid functionality to design prodrugs that selectively release active agents in the presence of reactive oxygen species (ROS), which are often overexpressed in tumor microenvironments. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the development of ROS-activated prodrugs, showing enhanced efficacy and reduced off-target effects in preclinical models. The study reported a significant reduction in tumor growth rates when the prodrug was administered in combination with conventional chemotherapeutic agents.

In addition to its therapeutic applications, 4-Methoxy-2-nitrophenylboronic Acid Pinacol Ester has been employed as a key intermediate in the synthesis of complex organic molecules. Its stability under various reaction conditions and compatibility with a wide range of functional groups make it an attractive choice for synthetic chemists. A recent publication in Organic Letters detailed its use in the synthesis of boron-containing heterocycles, which are of interest for their potential antimicrobial properties. The study highlighted the compound's role in facilitating efficient carbon-boron bond formation, a critical step in the construction of these heterocyclic frameworks.

Another area of active research involves the use of this compound in the development of biosensors. Its ability to interact with diols and other biologically relevant molecules has been exploited to create sensitive and selective detection systems. A 2024 study in Analytical Chemistry reported the development of a fluorescence-based sensor using 4-Methoxy-2-nitrophenylboronic Acid Pinacol Ester for the detection of glucose and other saccharides in biological fluids. The sensor demonstrated high specificity and a low detection limit, suggesting potential applications in point-of-care diagnostics for diabetes management.

Despite these advancements, challenges remain in the optimization of 4-Methoxy-2-nitrophenylboronic Acid Pinacol Ester for clinical and industrial applications. Issues such as solubility, stability in aqueous environments, and potential toxicity at higher concentrations need to be addressed. Ongoing research is focused on modifying the compound's structure to enhance its pharmacokinetic properties while retaining its functional efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield improved derivatives with broader applicability in the coming years.

In conclusion, 4-Methoxy-2-nitrophenylboronic Acid Pinacol Ester (CAS: 1073353-81-7) continues to be a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from drug development to diagnostic tools, underscoring its importance in advancing medical science. Future studies will likely explore its potential in emerging fields such as nanotechnology and personalized medicine, further solidifying its role as a cornerstone compound in the industry.